Cas no 2680836-91-1 (2-Acetamido-3-fluoro-4-methylbenzoic acid)

• Product Name: 2-Acetamido-3-fluoro-4-methylbenzoic acid
• CAS No: 2680836-91-1
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 5650125
• PubChem ID: 165938621
• Update Time: 2025-07-17

2-Acetamido-3-fluoro-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272927
• 2680836-91-1
• 2-acetamido-3-fluoro-4-methylbenzoic acid
• 2-Acetamido-3-fluoro-4-methylbenzoic acid

• Inchi： 1S/C10H10FNO3/c1-5-3-4-7(10(14)15)9(8(5)11)12-6(2)13/h3-4H,1-2H3,(H,12,13)(H,14,15)
• InChI Key： XHPQONQVQMTJHC-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(C(=O)O)=C1NC(C)=O

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Acetamido-3-fluoro-4-methylbenzoic acid

Introduction to 2-Acetamido-3-fluoro-4-methylbenzoic acid (CAS No. 2680836-91-1)

2-Acetamido-3-fluoro-4-methylbenzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2680836-91-1, belongs to the class of fluoro-substituted benzoic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of an acetamide group, a fluoro substituent, and a methyl group, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The synthesis and characterization of 2-Acetamido-3-fluoro-4-methylbenzoic acid have been subjects of extensive research due to its promising pharmacological profile. The compound's molecular structure allows for interactions with various biological targets, making it a candidate for further exploration in the development of novel therapeutic agents. Recent studies have highlighted the importance of fluoro-substituted aromatic compounds in medicinal chemistry, as fluorine atoms can modulate metabolic stability, lipophilicity, and binding affinity, thereby enhancing the efficacy of drug candidates.

In the context of contemporary pharmaceutical research, 2-Acetamido-3-fluoro-4-methylbenzoic acid has been investigated for its potential role in addressing various health challenges. The incorporation of fluorine into the benzoic acid backbone is a strategic approach to improve drug-like properties, such as solubility and bioavailability. Moreover, the acetamide functional group introduces a polar moiety that can enhance binding interactions with biological receptors. These features make this compound an attractive candidate for further pharmacological studies.

One of the most compelling aspects of 2-Acetamido-3-fluoro-4-methylbenzoic acid is its versatility in serving as a building block for more complex molecules. Researchers have leveraged its structural framework to design derivatives with enhanced pharmacological activity. For instance, modifications at the fluoro and methyl positions can lead to compounds with improved selectivity and reduced side effects. Such derivatives are being explored for their potential in treating conditions ranging from inflammatory diseases to infectious disorders.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated aromatic compounds often exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts. This is partly due to the ability of fluorine to influence electronic properties and steric hindrance around the molecular core. In the case of 2-Acetamido-3-fluoro-4-methylbenzoic acid, these effects contribute to its stability under physiological conditions and its ability to interact effectively with biological targets. These attributes are critical for developing drugs that are both potent and durable in therapeutic settings.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-Acetamido-3-fluoro-4-methylbenzoic acid. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. These computational tools have been instrumental in identifying promising candidates for further validation in vitro and in vivo. The integration of machine learning algorithms has further enhanced predictive accuracy, enabling more efficient drug development pipelines.

The therapeutic potential of 2-Acetamido-3-fluoro-4-methylbenzoic acid extends beyond its use as an intermediate in drug synthesis. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural similarity to known bioactive molecules makes it a candidate for repurposing existing drugs or developing combination therapies that could address multiple targets simultaneously.

The synthesis of 2-Acetamido-3-fluoro-4-methylbenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce fluorine atoms efficiently into the benzoic acid framework. These techniques not only improve synthetic efficiency but also allow for greater control over regioselectivity, which is crucial for achieving the desired molecular architecture.

In conclusion, 2-Acetamido-3-fluoro-4-methylbenzoic acid (CAS No. 2680836-91-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as a versatile building block for drug discovery underscores its importance in addressing current and future healthcare challenges. As research continues to uncover new applications for this compound, it is likely to play an increasingly vital role in the development of next-generation therapeutic agents.